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Compound of Interest

Compound Name: Pyricarbate

Cat. No.: B155464 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for the handling of Pyricarbate (CAS: 1882-26-4), including

operational and disposal plans. The following procedural guidance is based on available safety

data for Pyricarbate and general best practices for handling carbamate compounds.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Pyricarbate is provided below.

This information is crucial for understanding its behavior under various laboratory conditions.
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Property Value Source

CAS Number 1882-26-4 [1][2][3]

Molecular Formula C₁₁H₁₅N₃O₄ [1][3]

Molecular Weight 253.25 g/mol [1][3]

Appearance
Solid powder[3], Needles from

methanol or acetone[2]

Melting Point 136-137 °C [2][4]

Boiling Point 440.5 °C at 760 mmHg [4]

Solubility

Sparingly soluble in cold water;

freely soluble in hot water.[2]

Soluble in DMSO.[3]

Toxicological Data
Pyricarbate is described as moderately toxic by ingestion and can be an irritant.[5][6] When

heated to decomposition, it may emit toxic fumes of nitrogen oxides (NOx).[5]

Test Species Dose Source

Oral LD50 Mice 4500 mg/kg [2]

Oral LD50 Rats 3400 mg/kg [2]

Oral LD50 Rabbits 5200 mg/kg [2]

Oral LD50 Dogs 1000 mg/kg [2]

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Pyricarbate with detailed PPE recommendations

was not available, the following general guidance for handling carbamate compounds should

be followed to minimize exposure.
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Equipment Specification

Eye Protection

Chemical splash goggles or safety glasses. A

face shield may be necessary for splash

hazards.[7][8]

Hand Protection
Chemical-resistant gloves (e.g., nitrile) should

be worn.[7][8]

Body Protection

A laboratory coat is required. For larger

quantities or increased risk of splash, chemical-

resistant aprons or coveralls are recommended.

[8][9]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If significant aerosolization

is expected, a respirator may be necessary.[7]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Pyricarbate is essential for laboratory safety. The following

workflow outlines the key steps from preparation to cleanup.
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Pyricarbate Handling Workflow
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Pyricarbate Handling Workflow Diagram
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Disposal Plan
Proper disposal of Pyricarbate and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused Pyricarbate and any grossly contaminated disposable

materials (e.g., weigh boats, contaminated gloves) in a designated, labeled hazardous waste

container.

Liquid Waste: Solutions containing Pyricarbate should be collected in a separate, labeled

hazardous waste container. Do not mix with other solvent waste streams unless compatibility

is confirmed.

Empty Containers: Triple rinse containers that held Pyricarbate with a suitable solvent. The

first rinseate should be collected as hazardous waste.[10][11] After thorough rinsing and

drying, deface the label before disposal as regular laboratory glass or plastic waste, in

accordance with institutional policies.[11]

Disposal Method:

All waste containing Pyricarbate must be disposed of through a licensed hazardous waste

disposal company. Do not dispose of Pyricarbate down the drain or in regular trash.[10]

Follow all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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